Cas no 65004-20-8 (1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl-)

• Product Name: 1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl-
• CAS No: 65004-20-8
• MF: C₁₄H₉BrN₂O
• MW: 301.138062238693
• CID: 409515
• PubChem ID: 877112
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl-
• 5-(4-bromophenyl)-3-phenyl-1,2,4-oxadiazole
• AKOS003338045
• NCGC00327201-01
• BDBM50094266
• SCHEMBL2810636
• AB00100525-01
• DivK1c_006036
• BIM-0036558.P001
• 65004-20-8
• CBMicro_036740
• CHEMBL3589972
• AB00100525-03
• CDS1_004996
• DTXSID00358093

• Inchi： 1S/C14H9BrN2O/c15-12-8-6-11(7-9-12)14-16-13(17-18-14)10-4-2-1-3-5-10/h1-9H
• InChI Key： CMYVEXGSBPBJHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=NO1

Computed Properties

• Exact Mass: 299.98987
• Monoisotopic Mass: 299.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles